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Compound of Interest

Compound Name: PD159790

Cat. No.: B1679117

Despite its documented chemical structure, the quinazolinamine derivative PD159790 remains
an enigmatic entity within the scientific community. A comprehensive review of publicly
available scientific literature, patent databases, and clinical trial registries reveals a significant
lack of information regarding its therapeutic applications, mechanism of action, and any
preclinical or clinical research.

PD159790 is chemically identified as N-(1-ethylpiperidin-3-yl)-6-iodo-2-
(trifluoromethyl)quinazolin-4-amine. Its molecular formula is C16H18F3IN4, and it is registered
in chemical databases such as PubChem. However, beyond these basic chemical identifiers,
the trail of public information grows cold.

There are no published preclinical studies detailing the compound's activity in cell-based
assays or animal models. Consequently, its pharmacological profile, including its potential
targets, efficacy, and safety, is unknown. The mechanism by which PD159790 might exert a
biological effect is entirely speculative without experimental data.

Furthermore, a thorough search of global clinical trial registries, including ClinicalTrials.gov,
reveals no registered studies, either ongoing or completed, investigating PD159790 for any
therapeutic indication. This absence of clinical research indicates that the compound has not
progressed to the human testing phase of drug development.

While the quinazoline scaffold is a common feature in many pharmacologically active
compounds, including several approved cancer therapies, the specific combination of
substituents in PD159790 does not correspond to any well-characterized therapeutic agent.
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Conclusion

At present, PD159790 is a chemical compound with no established therapeutic applications.
The lack of preclinical and clinical data makes it impossible to provide an in-depth technical
guide on its potential uses. For researchers, scientists, and drug development professionals,
PD159790 represents a blank slate. Its potential, if any, remains to be discovered through initial
biological screening and subsequent preclinical development. Without such foundational
research, any discussion of its therapeutic applications would be purely hypothetical.

 To cite this document: BenchChem. [PD159790: An Obscure Compound with Undetermined
Therapeutic Potential]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679117#pd159790-potential-therapeutic-
applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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